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Introduction
Methyl 2-bromo-6-methylnicotinate is a highly functionalized pyridine derivative that has

emerged as a critical building block for researchers in medicinal chemistry and drug discovery.

Its strategic substitution pattern—featuring a bromine atom, a methyl group, and a methyl ester

on the pyridine core—offers multiple points for chemical modification. The bromine at the C-2

position is particularly valuable, serving as a versatile handle for sophisticated synthetic

transformations, most notably palladium-catalyzed cross-coupling reactions.[1] This reactivity

allows for the facile introduction of diverse aryl, heteroaryl, alkynyl, and amino moieties,

enabling the construction of complex molecular scaffolds found in numerous biologically active

compounds. This guide provides an in-depth analysis of the compound's chemical properties,

spectroscopic profile, reactivity, and safe handling, offering field-proven insights for its effective

utilization in research and development.

Physicochemical and Structural Properties
Methyl 2-bromo-6-methylnicotinate (CAS Number: 885277-48-5) is a compound whose

physical state can vary, being described as both a liquid and a solid.[2][3] Its core structure
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consists of a pyridine ring substituted at the 2-position with a bromine atom, the 3-position with

a methoxycarbonyl group, and the 6-position with a methyl group.

Table 1: Core Physicochemical Properties

Property Value Source(s)

CAS Number 885277-48-5 [2][4]

Molecular Formula C₈H₈BrNO₂ [2][4]

Molecular Weight 230.06 g/mol [2]

IUPAC Name
methyl 2-bromo-6-

methylpyridine-3-carboxylate
[4]

Appearance Liquid / Solid [2][3]

Density 1.503 g/cm³ [5]

Boiling Point 266.8 °C at 760 mmHg [5]

Flash Point 115.1 °C [5]

InChI Key
UWRNYQBIUUVTGB-

UHFFFAOYSA-N
[2]

Spectroscopic Profile
A comprehensive spectroscopic analysis is essential for confirming the identity and purity of

Methyl 2-bromo-6-methylnicotinate. While experimentally derived spectra for this specific

compound are not widely available in public databases, a detailed profile can be predicted

based on established spectroscopic principles and data from analogous structures.[6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides unparalleled insight into the molecule's carbon-hydrogen

framework. The predicted chemical shifts (in ppm) in a deuterated chloroform (CDCl₃) solvent

are outlined below. The predictions are based on the known electronic effects of the

substituents on the pyridine ring: the electron-withdrawing nature of the bromo and ester

groups and the electron-donating nature of the methyl group.
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Table 2: Predicted ¹H and ¹³C NMR Data for Methyl 2-bromo-6-methylnicotinate

¹H NMR Predicted δ (ppm) Multiplicity Assignment

Pyridine H ~8.1 - 8.3 Doublet (d) H-4

Pyridine H ~7.2 - 7.4 Doublet (d) H-5

Ester Methyl ~3.9 Singlet (s) -COOCH₃

Ring Methyl ~2.6 Singlet (s) Ar-CH₃

¹³C NMR Predicted δ (ppm) Assignment

Carbonyl ~165 C=O (Ester)

Aromatic C ~159 C-6

Aromatic C ~148 C-2 (C-Br)

Aromatic C ~140 C-4

Aromatic C ~125 C-5

Aromatic C ~123 C-3

Ester Methyl ~53 -COOCH₃

Ring Methyl ~24 Ar-CH₃

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight and elemental composition. For

Methyl 2-bromo-6-methylnicotinate, high-resolution mass spectrometry (HRMS) with a soft

ionization technique like electrospray ionization (ESI) would be expected to show a molecular

ion peak [M+H]⁺ at m/z 230.9816. A crucial diagnostic feature is the isotopic pattern of

bromine; a second peak of nearly equal intensity at [M+2+H]⁺ (m/z 232.9796) would be

observed due to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes.

Common fragmentation patterns would likely involve the loss of the methoxy group (-OCH₃) to

yield a fragment at m/z ~199/201, followed by the loss of carbon monoxide (CO) to give a

fragment at m/z ~171/173.
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Reactivity and Synthetic Utility: A Focus on Cross-
Coupling
The synthetic power of Methyl 2-bromo-6-methylnicotinate lies in the reactivity of its C2-Br

bond. This carbon-bromine bond is significantly weaker and more susceptible to oxidative

addition by a palladium(0) catalyst than a corresponding carbon-chlorine bond.[8] This

enhanced reactivity makes it an ideal substrate for a variety of palladium-catalyzed cross-

coupling reactions, which are foundational in modern drug discovery for creating C-C, C-N, and

C-O bonds.

The most prominent applications include:

Suzuki-Miyaura Coupling: For the formation of carbon-carbon bonds with aryl or vinyl boronic

acids/esters, enabling the synthesis of biaryl and styrenyl derivatives.[9][10][11]

Buchwald-Hartwig Amination: For the formation of carbon-nitrogen bonds with primary or

secondary amines, providing access to a wide array of substituted aminopyridines.[12][13]

[14]

Sonogashira Coupling: For the formation of carbon-carbon bonds with terminal alkynes,

used to synthesize alkynylpyridines.

Field-Proven Experimental Protocol: Suzuki-Miyaura
Coupling
This protocol provides a robust, self-validating methodology for the Suzuki-Miyaura coupling of

Methyl 2-bromo-6-methylnicotinate with a generic arylboronic acid. The causality behind the

choice of reagents is critical for success.

Objective: To synthesize Methyl 6-methyl-2-(phenyl)nicotinate.

Materials:

Methyl 2-bromo-6-methylnicotinate (1.0 equiv)

Phenylboronic acid (1.2 - 1.5 equiv)
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Palladium Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3-5 mol%) or

Palladium(II) Acetate [Pd(OAc)₂] with a suitable phosphine ligand like SPhos or XPhos.

Scientist's Note: Pd(PPh₃)₄ is a reliable, general-purpose catalyst. For more challenging or

sterically hindered substrates, a more active catalyst system generated in situ from a

Pd(II) source and a bulky, electron-rich phosphine ligand is often superior.[9][10]

Base: Sodium carbonate (Na₂CO₃) or Potassium carbonate (K₂CO₃) (2.0 - 3.0 equiv).

Scientist's Note: The base is crucial for activating the boronic acid to form a more

nucleophilic boronate species, which facilitates the transmetalation step of the catalytic

cycle.[10] An aqueous solution of an inorganic carbonate is standard.

Solvent: A degassed mixture of an organic solvent and water, such as 1,4-Dioxane/H₂O (4:1)

or Toluene/Ethanol/H₂O.

Scientist's Note: Degassing the solvent (e.g., by bubbling argon or nitrogen through it) is

essential to remove dissolved oxygen, which can oxidize and deactivate the active Pd(0)

catalyst.[8]

Step-by-Step Procedure:

Reaction Setup: To a flame-dried Schlenk flask or reaction vial, add Methyl 2-bromo-6-
methylnicotinate (e.g., 230 mg, 1.0 mmol), phenylboronic acid (e.g., 183 mg, 1.5 mmol),

and potassium carbonate (e.g., 414 mg, 3.0 mmol).

Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas

(Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.

Solvent and Catalyst Addition: Add the degassed solvent (e.g., 5 mL of Dioxane/H₂O 4:1) via

syringe. Finally, add the palladium catalyst (e.g., Pd(PPh₃)₄, 35 mg, 0.03 mmol) under a

positive pressure of inert gas.

Reaction Execution: Place the flask in a preheated oil bath at 80-100 °C and stir vigorously.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed
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(typically 4-12 hours).

Work-up: Once complete, cool the reaction mixture to room temperature. Dilute with ethyl

acetate (20 mL) and wash with water (10 mL) and then brine (10 mL).

Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate under reduced pressure. Purify the crude residue by column chromatography on

silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

Characterization: Confirm the structure and purity of the final compound using NMR and MS

analysis.

Experimental Workflow Diagram
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1. Reaction Preparation

2. Synthesis
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4. Final Analysis
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Caption: Suzuki-Miyaura Coupling Workflow.
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Safety and Handling
As a halogenated organic compound, Methyl 2-bromo-6-methylnicotinate requires careful

handling in a laboratory setting. While a specific safety data sheet (SDS) is not broadly

available, data from closely related brominated pyridine compounds indicate that it should be

treated as a substance with potential hazards.

Hazard Classification: Likely to be classified as an irritant. May cause skin, eye, and

respiratory irritation.

Handling Precautions:

Use only in a well-ventilated area, preferably within a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab

coat, and chemical-resistant gloves (e.g., nitrile).

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

First Aid:

Skin Contact: Wash off immediately with plenty of soap and water. If irritation persists,

seek medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical advice.

Inhalation: Move the person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from strong oxidizing agents and strong bases.

Conclusion
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Methyl 2-bromo-6-methylnicotinate is a synthetically valuable intermediate whose utility is

defined by the targeted reactivity of its C-Br bond. Its adeptness at participating in palladium-

catalyzed cross-coupling reactions makes it an indispensable tool for constructing the complex

heteroaromatic cores prevalent in modern pharmaceutical and agrochemical candidates. A

thorough understanding of its properties, reactivity, and handling requirements, as detailed in

this guide, empowers researchers to leverage this building block to its full potential,

accelerating the discovery and development of novel chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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